(2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

• Molecular Formula: C27H34N2O
• Molecular Weight: 402.6 g/mol
• IUPAC Name: (2S)-3-[methyl(2-methylpropyl)amino]-2-(tritylamino)propan-1-ol
• InChI: InChI=1S/C27H34N2O/c1-22(2)19-29(3)20-26(21-30)28-27(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25/h4-18,22,26,28,30H,19-21H2,1-3H3/t26-/m0/s1
• InChI Key: YUSDPQAIEGQWBG-SANMLTNESA-N
• Isomeric SMILES: CC(C)CN(C)C[C@@H](CO)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: CC(C)CN(C)CC(CO)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

This compound is a chiral amino alcohol derivative with a propan-1-ol backbone. Key structural features include:

• (2S) stereochemistry at the second carbon.
• A methyl(2-methylpropyl)amino group at the third carbon, where 2-methylpropyl (isobutyl) introduces branching and bulk.
• A triphenylmethyl (trityl) group protecting the amino moiety at the second carbon, enhancing steric hindrance and influencing synthetic reactivity.
• Molecular formula: C₂₆H₃₀N₂O (calculated molecular weight: ~402.53 g/mol).

The trityl group is commonly used to protect amines during multi-step syntheses, enabling selective deprotection in complex reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Protection of the hydroxyl group: The hydroxyl group of the starting material is protected using a suitable protecting group to prevent unwanted reactions.

Formation of the amino group: The protected intermediate is then reacted with an appropriate amine, such as methyl(2-methylpropyl)amine, under controlled conditions to form the desired amino group.

Deprotection: The protecting group is removed to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the use of environmentally friendly solvents and reagents is often considered to minimize the environmental impact.

Chemical Reactions Analysis

Types of Reactions

(2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The amino groups can be reduced to form secondary or tertiary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles such as halides and alkoxides can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone or aldehyde, while reduction of the amino groups can produce secondary or tertiary amines.

Scientific Research Applications

(2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets. The compound may act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights critical differences between the target compound and its analogs:

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol	Methyl(isobutyl)amino, trityl-protected amino	~402.53	Synthetic intermediate; steric hindrance	Target Compound
(2S)-3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol	Methyl(propyl)amino, trityl-protected amino	~388.50	Less bulky than isobutyl analog
(2S)-3-(Morpholin-4-yl)-2-[(triphenylmethyl)amino]propan-1-ol	Morpholine (cyclic tertiary amine), trityl-protected	402.53	Enhanced polarity; potential solubility
(2S)-2-Amino-3-(2-methoxyphenyl)propan-1-ol	Methoxyphenyl, unprotected amino	181.23	Bioactive scaffold; adrenoceptor studies
(2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol	Indole, methoxy, ethylamino	~472.58	Antiarrhythmic, α/β-adrenoceptor binding

Key Observations

Branching and Steric Effects :

• The isobutyl group in the target compound increases steric bulk compared to the propyl analog . This may reduce enzymatic degradation or receptor binding kinetics in bioactive contexts.
• Trityl protection is shared with and , but its removal requires acidic conditions, unlike unprotected analogs like .

Polarity and Solubility: The morpholine substituent in introduces a polar oxygen atom, likely improving aqueous solubility compared to alkylamino groups in the target compound.

Biological Activity: Compounds with methoxyaryl groups (e.g., ) show affinity for adrenoceptors and antiarrhythmic activity, suggesting that the target compound’s isobutyl/trityl groups may alter such interactions due to steric effects. Unprotected amino alcohols (e.g., ) are more reactive in biological systems, whereas trityl-protected derivatives (target, ) are typically synthetic intermediates.

Synthetic Considerations: The target compound’s synthesis likely parallels methods for and , involving sequential alkylation and trityl protection. describes analogous amino alcohol preparations via reductive amination or nucleophilic substitution . Deprotection of the trityl group (e.g., using HCl/MeOH) is a critical step absent in compounds like .

Research Findings and Implications

• Steric vs. Electronic Effects: The isobutyl group in the target compound may hinder nucleophilic attack at the amino site, slowing reactivity compared to less bulky analogs .
• Morpholine as a Polar Substitute : demonstrates how cyclic amines can balance lipophilicity and solubility, a design strategy for optimizing drug-like properties.

Biological Activity

(2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol, also known by its CAS number 2059913-94-7, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol is $C_{30}H_{40}N_{2}O$. The compound features a complex structure characterized by a triphenylmethyl group and an amino alcohol moiety, which may contribute to its biological effects.

Research indicates that compounds with similar structural motifs often interact with various biological targets, including receptors and enzymes. The triphenylmethyl group is known for its ability to stabilize certain conformations of proteins, potentially influencing receptor binding and activity.

Cardiovascular Effects

In studies related to cardioprotection, compounds structurally similar to (2S)-3-[Methyl(2-methylpropyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol have shown promising results. For instance, related compounds have been observed to:

• Reduce infarct size in myocardial infarction models.
• Preserve cardiomyocyte viability under ischemic conditions.

These effects are often attributed to the modulation of sodium ion currents and the stabilization of cellular membranes during ischemic events .

Neuroprotective Effects

There is emerging evidence that compounds with similar structures may exhibit neuroprotective properties. They could potentially mitigate neurodegeneration through:

• Inhibition of excitotoxic pathways .
• Reduction of oxidative stress in neuronal tissues.

Such activities suggest a role in conditions such as stroke or neurodegenerative diseases.

Study 1: Cardioprotection

A study involving a related compound demonstrated significant cardioprotective effects when administered prior to ischemic events in animal models. The treatment resulted in a marked reduction in troponin I levels and infarct size compared to control groups .

Study 2: Neuroprotection

Another investigation focused on the neuroprotective capabilities of structurally similar compounds. Results indicated that these compounds could reduce neuronal death in models of oxidative stress, highlighting their potential therapeutic applications in neurodegenerative disorders.

Data Tables

Biological Activity	Effect Observed	Study Reference
Cardioprotection	Reduced infarct size
Neuroprotection	Reduced neuronal death